Cas no 917911-03-6 (1-Cyclohexene-1-carboxylic acid,2-[[3-[3-[5-[(4-Methoxyphenyl)Methoxy]-2-pyridinyl]-1,2,4-oxadiazol-5-yl]-2,2-diMethyl-1-oxopropyl]aMino]-, Methyl ester)

1-Cyclohexene-1-carboxylic acid,2-[[3-[3-[5-[(4-Methoxyphenyl)Methoxy]-2-pyridinyl]-1,2,4-oxadiazol-5-yl]-2,2-diMethyl-1-oxopropyl]aMino]-, Methyl ester structure

917911-03-6 structure

Product Name:1-Cyclohexene-1-carboxylic acid,2-[[3-[3-[5-[(4-Methoxyphenyl)Methoxy]-2-pyridinyl]-1,2,4-oxadiazol-5-yl]-2,2-diMethyl-1-oxopropyl]aMino]-, Methyl ester

CAS No:917911-03-6

MF:C₂₈H₃₂N₄O₆

MW:520.586g/mol

CID:782259

PubChem ID:45378258

Update Time:2024-10-26

1-Cyclohexene-1-carboxylic acid,2-[[3-[3-[5-[(4-Methoxyphenyl)Methoxy]-2-pyridinyl]-1,2,4-oxadiazol-5-yl]-2,2-diMethyl-1-oxopropyl]aMino]-, Methyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Cyclohexene-1-carboxylic acid,2-[[3-[3-[5-[(4-methoxyphenyl)methoxy]-2-pyridinyl]-1,2,4-oxadiazol-5-yl]-2,2-dimethyl-1-oxopropyl]amino]-, methyl ester
- Methyl 2-(3-(3-(5-((4-methoxybenzyl)oxy)pyridin-2-yl)-1,2,4-oxadiazol-5-yl)-2,2-dimethylpropanamido)cyclohex-1-enecarboxylate
- 1-cyclohexene-1-carboxylic acid,2-[[3-[3-[5-[(4-methoxyphenyl)methoxy]-2-pyridinyl]-1,2,4-oxadiazol-5-yl]-2,2-dimethyl-1-oxopropyl]amino]-,methyl ester
- AK340853
- methyl 2-[[3-[3-[5-[(4-methoxyphenyl)methoxy]pyridin-2-yl]-1,2,4-oxadiazol-5-yl]-2,2-dimethylpropanoyl]amino]cyclohexene-1-carboxylate
- CID 45378258
- Methyl 2-[[3-[3-[5-[(4-methoxyphenyl)methoxy]-2-pyridinyl]-1,2,4-oxadiazol-5-yl]-2,2-dimethyl-1-oxopropyl]amino]-1-cyclohexene-1-carboxylate (ACI)
- 1-Cyclohexene-1-carboxylic acid, 2-[[3-[3-[5-[(4-methoxyphenyl)methoxy]-2-pyridinyl]-1,2,4-
- DTXSID901101125
- SCHEMBL4548464
- Methyl2-(3-(3-(5-((4-methoxybenzyl)oxy)pyridin-2-yl)-1,2,4-oxadiazol-5-yl)-2,2-dimethylpropanamido)cyclohex-1-enecarboxylate
- 917911-03-6
- CS-D0162
- Methyl 2-[[3-[3-[5-[(4-methoxyphenyl)methoxy]-2-pyridinyl]-1,2,4-oxadiazol-5-yl]-2,2-dimethyl-1-oxopropyl]amino]-1-cyclohexene-1-carboxylate
- 1-Cyclohexene-1-carboxylic acid,2-[[3-[3-[5-[(4-Methoxyphenyl)Methoxy]-2-pyridinyl]-1,2,4-oxadiazol-5-yl]-2,2-diMethyl-1-oxopropyl]aMino]-, Methyl ester
- Inchi： 1S/C28H32N4O6/c1-28(2,27(34)30-22-8-6-5-7-21(22)26(33)36-4)15-24-31-25(32-38-24)23-14-13-20(16-29-23)37-17-18-9-11-19(35-3)12-10-18/h9-14,16H,5-8,15,17H2,1-4H3,(H,30,34)
- InChI Key： BAZVCGTZEKBKBE-UHFFFAOYSA-N
- SMILES： O=C(C(C)(C)CC1=NC(C2C=CC(=CN=2)OCC2C=CC(=CC=2)OC)=NO1)NC1=C(C(=O)OC)CCCC1

Computed Properties

Exact Mass: 520.232
Monoisotopic Mass: 520.232
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 38
Rotatable Bond Count: 11
Complexity: 841
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 126
XLogP3: 4.4

Experimental Properties

Density: 1.28±0.1 g/cm3(Predicted)
pka: 14.08±0.20(Predicted)

1-Cyclohexene-1-carboxylic acid,2-[[3-[3-[5-[(4-Methoxyphenyl)Methoxy]-2-pyridinyl]-1,2,4-oxadiazol-5-yl]-2,2-diMethyl-1-oxopropyl]aMino]-, Methyl ester Pricemore >>

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1-Cyclohexene-1-carboxylic acid,2-[[3-[3-[5-[(4-Methoxyphenyl)Methoxy]-2-pyridinyl]-1,2,4-oxadiazol-5-yl]-2,2-diMethyl-1-oxopropyl]aMino]-, Methyl ester Production Method

Production Method 1

917911-02-5

93493-95-9

917911-03-6

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ; overnight, 80 °C

Reference

: Discovery of a Biaryl Cyclohexene Carboxylic Acid (MK-6892): A Potent and Selective High Affinity Niacin Receptor Full Agonist with Reduced Flushing Profiles in Animals as a Preclinical Candidate

Shen, Hong C.; Ding, Fa-Xiang; Raghavan, Subharekha; Deng, Qiaolin; Luell, Silvi; et al, Journal of Medicinal Chemistry, 2010, 53(6), 2666-2670